Cas no 1595-16-0 (Benzene,1-methyl-4-(1-methylpropyl)-)

Benzene,1-methyl-4-(1-methylpropyl)- Properties

Names and Identifiers

• Benzene,1-methyl-4-(1-methylpropyl)-
• 1-butan-2-yl-4-methylbenzene
• 1-methyl-4-(1-methylpropyl)benzene
• 1-Methyl-4-(1-methylpropyl)-benzene
• 1-Methyl-4-sec-butylbenzene
• Benzene, 1-methyl-4-(1-methylpropyl)-
• DTXSID00873291
• 1595-16-0
• 1-(Butan-2-yl)-4-methylbenzene
• LWCFXYMSEGQWNB-UHFFFAOYSA-N
• p-s-butyltoluene
• 1-Sec-butyl-4-methylbenzene #
• Q27160474
• 4-(2-Butyl)toluene
• CHEBI:88583
• 1-(sec-butyl)-4-methylbenzene
• 1-Sec-butyl-4-methylbenzene
• +Expand

• InChIKey： LWCFXYMSEGQWNB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16/c1-4-10(3)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3
• SMILES： CC1C=CC(C(C)CC)=CC=1

Computed Properties

• Exact Mass: 148.12528
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 148.125201
• Heavy Atom Count: 11
• Complexity: 98.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0
• Refractive Index: 1.4910
• Boiling Point: 197°C
• Melting Point: -44.72°C (estimate)
• Flash Point: 64.8°C
• Density: 0.8620